Cas no 1354961-10-6 (2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1354961-10-6
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• MDL: MFCD20441586
• CID: 5149894
• Update Time: 2025-11-02

2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(2,5-difluorophenyl)-, hydrochloride (1:1)
• 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD20441586
• Inchi： 1S/C9H9F2N.ClH/c10-5-1-2-8(11)6(3-5)7-4-9(7)12;/h1-3,7,9H,4,12H2;1H
• InChI Key： SBISJXJUOBFQHU-UHFFFAOYSA-N
• SMILES： FC1C=CC(F)=CC=1C1CC1N.Cl

Additional information on 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride

Exploring the Potential of 2-(2,5-Difluorophenyl)cyclopropan-1-amine Hydrochloride (CAS No. 1354961-10-6) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1354961-10-6) has emerged as a compound of significant interest. This cyclopropylamine derivative, characterized by its unique difluorophenyl substitution pattern, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine the rigidity of the cyclopropane ring with the electronic effects of fluorine atoms, creating a molecule with distinctive physicochemical properties.

The compound's hydrochloride salt form (CAS No. 1354961-10-6) enhances its stability and solubility, making it more suitable for various research applications. Current studies focus on understanding how the 2,5-difluorophenyl moiety influences the molecule's biological activity, especially in relation to central nervous system (CNS) targets. The pharmaceutical industry is actively exploring fluorinated cyclopropylamines like this compound as potential building blocks for next-generation therapeutics, particularly in areas such as neurological disorders and metabolic diseases.

One of the most searched questions regarding 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride relates to its synthetic accessibility. The compound can be prepared through several synthetic routes, with the most common involving the cyclopropanation of appropriate difluorophenyl-containing precursors followed by amine functionalization. Researchers are particularly interested in optimizing these synthetic methods to improve yields and purity of the final hydrochloride salt (CAS No. 1354961-10-6). Recent advances in flow chemistry have shown promise for scaling up production while maintaining excellent control over stereochemistry.

The physicochemical properties of 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride make it an attractive candidate for medicinal chemistry applications. The fluorine atoms at the 2 and 5 positions of the phenyl ring significantly influence the molecule's electronic distribution, potentially affecting its binding affinity to biological targets. Meanwhile, the cyclopropylamine moiety contributes to the compound's three-dimensional structure, which is crucial for interactions with enzyme active sites or receptor binding pockets. These characteristics have led to growing interest in this compound as a potential pharmacophore in drug design.

Recent patent literature reveals increasing activity around difluorophenyl cyclopropylamine derivatives, with CAS 1354961-10-6 appearing in several applications related to CNS disorders. The pharmaceutical industry's focus on developing novel treatments for conditions like depression and anxiety has driven research into compounds with this structural motif. The hydrochloride salt form is particularly valuable for formulation development, as it typically offers improved solubility and bioavailability compared to the free base form.

Quality control and analytical characterization of 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1354961-10-6) are critical aspects of its research applications. Modern analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify the compound's identity and purity. These methods are especially important given the increasing regulatory requirements for pharmaceutical intermediates and the growing emphasis on quality by design (QbD) principles in drug development.

The stability profile of 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride under various storage conditions is another area of active investigation. Researchers are examining factors such as hygroscopicity, thermal stability, and photostability to determine optimal handling and storage protocols. These studies are particularly relevant given the compound's potential as a building block for long-term pharmaceutical development projects.

Looking to the future, CAS 1354961-10-6 represents an important example of how strategic fluorine incorporation can enhance the properties of pharmaceutical compounds. The combination of difluorophenyl and cyclopropylamine moieties in this molecule creates a versatile scaffold that medicinal chemists can modify to explore various structure-activity relationships. As research continues, we anticipate seeing more applications of this compound and its derivatives in addressing unmet medical needs.

For researchers working with 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride, proper safety assessments remain paramount. While not classified as a hazardous material, standard laboratory precautions should be observed when handling this compound. Material Safety Data Sheets (MSDS) should be consulted for specific handling instructions, and appropriate personal protective equipment should be used during experimental work with this pharmaceutical intermediate.

The commercial availability of 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1354961-10-6) has improved significantly in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, with custom synthesis options available for specific isotopic labeling or enantiomeric purity requirements. This increased accessibility is facilitating more extensive research into the compound's potential applications.

In conclusion, 2-(2,5-difluorophenyl)cyclopropan-1-amine hydrochloride represents an exciting area of exploration in modern pharmaceutical chemistry. Its unique combination of structural features, demonstrated by the difluorophenyl group and cyclopropylamine core, offers numerous possibilities for drug discovery. As research into fluorinated pharmaceutical intermediates continues to expand, compounds like CAS 1354961-10-6 will likely play increasingly important roles in the development of novel therapeutic agents.